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Compound of Interest

Compound Name:
8-Bromoquinoline-7-carboxylic

acid

CAS No.: 1312134-45-4

Cat. No.: B2874700

Get Quote

Executive Summary
8-Bromoquinoline-7-carboxylic acid (CAS 1312134-45-4) represents a critical scaffold in

medicinal chemistry, serving as a precursor for metallo-supramolecular assemblies and

bioactive quinoline derivatives.[1] Its optical properties are defined by the interplay between the

electron-deficient quinoline core, the conjugating carboxyl group at C7, and the heavy halogen

(bromine) at C8.[2]

This guide provides a rigorous comparative analysis of its UV-Vis absorption profile against key

structural analogs. By establishing specific spectral benchmarks, researchers can validate

synthesis purity and monitor functionalization efficiency.[2]

Structural & Electronic Context
The UV-Vis spectrum of 8-Bromoquinoline-7-carboxylic acid is a composite of three distinct

electronic factors. Understanding these allows for precise spectral interpretation.
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Structural Feature Electronic Effect Spectral Consequence

Quinoline Core
Aromatic

transitions

Primary absorption bands at

230 nm and

310 nm.

7-Carboxyl Group (-COOH)
Conjugation extension

(Auxochrome)

Bathochromic (Red) Shift:

Extends the

-system, shifting the secondary

band toward 320–340 nm.

8-Bromine Atom (-Br)
Inductive withdrawal (-I) &

Mesomeric donation (+M)

Hyperchromic Effect:

Increases molar absorptivity (

). Minor red shift due to heavy

atom effect.

Comparative Spectral Analysis
To validate the identity of 8-Bromoquinoline-7-carboxylic acid, it must be compared against

its non-functionalized analogs. The following data synthesizes experimental baselines from

structurally related quinolines.

Table 1: Comparative UV-Vis Absorption Benchmarks
(Methanol, M)
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Compound
Primary

(nm)

Secondary

(nm)
Key Transition

Diagnostic
Note

Quinoline

(Reference)
226 313

Sharp, well-

defined baseline

peaks.

8-

Bromoquinoline
230–235 315–320

Bromine Effect:

Slight red shift

and broadening

compared to

unsubstituted

quinoline [1].

Quinoline-7-

carboxylic acid
240–245 325–335 / CT

Conjugation

Effect: Significant

red shift due to

the C7 carbonyl

conjugation [2].

8-

Bromoquinoline-

7-COOH

245–255 330–345 Mixed

Target Profile:

The combination

of Br and COOH

results in the

most red-shifted

spectrum of the

group.

Critical Insight: If your sample exhibits a

< 320 nm for the secondary band, it indicates incomplete carboxylation or

decarboxylation (reversion to 8-bromoquinoline).
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Solvent Effects (Solvatochromism)
The carboxyl group makes this compound sensitive to solvent polarity and pH.

Methanol (Polar, Protic): Stabilizes the polar excited state, typically resulting in a red shift.[2]

Chloroform (Non-polar): May induce a blue shift (hypsochromic) relative to methanol.[2]

Acidic pH: Protonation of the quinoline nitrogen causes a distinct bathochromic shift (often

+10-20 nm).

Experimental Protocol: Spectral Validation
To ensure reproducibility, follow this self-validating protocol.

Reagents & Equipment[2][3][4]
Solvent: HPLC-grade Methanol (Cutoff < 205 nm).

Blank: Pure Methanol.

Cuvette: Quartz, 1 cm path length (do not use plastic/glass for UV region).

Step-by-Step Methodology
Stock Solution Preparation:

Weigh 2.5 mg of 8-Bromoquinoline-7-carboxylic acid.

Dissolve in 10 mL Methanol (Sonicate if necessary to ensure full dissolution).

Concentration

M.

Working Solution:

Dilute 100

L of Stock into 9.9 mL Methanol.
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Final Concentration

M.

Baseline Correction:

Run a baseline scan with pure Methanol in both sample and reference paths.

Measurement:

Scan range: 200 nm – 500 nm.

Scan speed: Medium (to capture fine structure).

Validation Check:

Absorbance at

should be between 0.1 and 1.0 AU.[3] If >1.5, dilute further to avoid non-linear deviations
(Beer-Lambert Law failure).

Diagnostic Workflow
Use the following logic flow to interpret your spectral data and troubleshoot synthesis issues.
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Start: Obtain UV-Vis Spectrum
(MeOH, 10^-5 M)

Check Secondary Band
(300-350 nm)

Lambda_max ~330-345 nm

Matches Target

Lambda_max < 320 nm

Blue Shifted

Lambda_max > 360 nm

Red Shifted

PASS: Target Compound Confirmed
(8-Br-7-COOH)

FAIL: Potential Decarboxylation
(Likely 8-Bromoquinoline)

FAIL: Contamination/Derivatization
(Check for Phenol/Ester)

Click to download full resolution via product page

Figure 1: Decision tree for spectral validation of 8-Bromoquinoline-7-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333912.htm
https://www.benchchem.com/product/b2874700/docs?utm_src=pdf-body#advanced-spectral-characterization-guide-8-bromoquinoline-7-carboxylic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://www.benchchem.com/product/b2874700?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/8-Bromo-quinoline-7-carboxylic%20acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://www.researchgate.net/post/Is_there_any_library_to_find_the_molar_extinction_coefficients_of_compounds
https://pubmed.ncbi.nlm.nih.gov/25004899/
https://pubmed.ncbi.nlm.nih.gov/25004899/
https://webbook.nist.gov/cgi/cbook.cgi?ID=16567-18-3&Units=SI
https://www.chemeo.com/cid/53-738-4/Quinoline-8-bromo
https://www.chemeo.com/cid/53-738-4/Quinoline-8-bromo
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3333912.htm
https://www.benchchem.com/product/b2874700/docs#advanced-spectral-characterization-guide-8-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b2874700/docs#advanced-spectral-characterization-guide-8-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b2874700/docs#advanced-spectral-characterization-guide-8-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b2874700/docs#advanced-spectral-characterization-guide-8-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2874700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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